Cas no 879345-64-9 (1-(1-benzyl-1H-pyrazole-4-carbonyl)-4-(2-phenylethenesulfonyl)piperazine)

• Product Name: 1-(1-benzyl-1H-pyrazole-4-carbonyl)-4-(2-phenylethenesulfonyl)piperazine
• CAS No: 879345-64-9
• MF: C₂₃H₂₄N₄O₃S
• MW: 436.526663780212
• CID: 6598409
• PubChem ID: 16313152
• Update Time: 2025-10-12

1-(1-benzyl-1H-pyrazole-4-carbonyl)-4-(2-phenylethenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 879345-64-9
• EN300-26606515
• SMR001244998
• HMS3070P06
• MLS002162598
• CHEMBL1711241
• 1-(1-benzyl-1H-pyrazole-4-carbonyl)-4-(2-phenylethenesulfonyl)piperazine
• Z101120076

• Inchi： 1S/C23H24N4O3S/c28-23(22-17-24-26(19-22)18-21-9-5-2-6-10-21)25-12-14-27(15-13-25)31(29,30)16-11-20-7-3-1-4-8-20/h1-11,16-17,19H,12-15,18H2/b16-11+
• InChI Key： DWZNZQCTGPIPQG-LFIBNONCSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(C2C=NN(CC3C=CC=CC=3)C=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 436.15691181g/mol
• Monoisotopic Mass: 436.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-(1-benzyl-1H-pyrazole-4-carbonyl)-4-(2-phenylethenesulfonyl)piperazine

1-(1-Benzyl-1H-pyrazole-4-carbonyl)-4-(2-phenylethenesulfonyl)piperazine (CAS No. 879345-64-9): A Comprehensive Overview

The compound 1-(1-benzyl-1H-pyrazole-4-carbonyl)-4-(2-phenylethenesulfonyl)piperazine (CAS No. 879345-64-9) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring, a piperazine backbone, and a sulfonyl group, making it a versatile platform for various chemical modifications and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for exploring its biological and pharmacological properties.

The pyrazole ring in this molecule is known for its aromatic stability and ability to form hydrogen bonds, which are critical for interactions with biological targets. The benzyl group attached to the pyrazole further enhances the molecule's lipophilicity, making it more bioavailable. Meanwhile, the piperazine backbone provides a rigid structure that can accommodate various substituents, enabling the design of molecules with diverse functionalities.

One of the most promising applications of this compound lies in its potential as a scaffold for drug development. Researchers have recently explored its ability to inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Studies conducted in vitro have demonstrated that this compound exhibits potent inhibitory activity against these enzymes, suggesting its potential as a lead compound for Alzheimer's disease therapeutics.

In addition to its enzymatic inhibition properties, this compound has also shown promise in modulating receptor activity. For instance, preliminary studies indicate that it may interact with G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. These findings underscore the versatility of this molecule and its potential to address multiple therapeutic areas.

The sulfonyl group present in the molecule plays a crucial role in enhancing its pharmacokinetic properties. Sulfonyl groups are known to improve solubility and stability, which are essential for drug delivery. Furthermore, they can act as bioisosteres, enabling the replacement of other functional groups without significantly altering the molecule's overall structure or activity.

From a materials science perspective, this compound has been investigated for its potential use in advanced materials such as self-healing polymers and stimuli-responsive systems. Its ability to undergo reversible chemical transformations under specific conditions makes it an attractive candidate for these applications.

Recent research has also focused on the green synthesis of this compound, emphasizing sustainable practices that minimize environmental impact. Techniques such as enzymatic catalysis and solvent-free synthesis have been employed to achieve eco-friendly production methods.

In conclusion, 1-(1-benzyl-1H-pyrazole-4-carbonyl)-4-(2-phenylethenesulfonyl)piperazine (CAS No. 879345-64-9) represents a cutting-edge molecule with vast opportunities in both pharmaceutical and materials science domains. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable asset for future innovations.